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Nitrophenyl)sulfonyl]aminophenol

Cat. No.: B8541842

Get Quote

Executive Summary
3-[(4-Nitrophenyl)sulfonyl]aminophenol (CAS: 39133-88-5), chemically defined as

-(3-hydroxyphenyl)-4-nitrobenzenesulfonamide, represents a high-value bifunctional scaffold in
medicinal chemistry and materials science.[1] Its structure integrates three distinct reactive
centers: an electron-deficient nitro group, an acidic sulfonamide bridge, and an electron-rich
phenolic hydroxyl.

This guide provides a comprehensive technical analysis of its reactivity profile. Unlike simple

sulfonamides, the presence of the 3-hydroxy group creates a "nucleophilic duality" (O- vs. N-

reactivity), while the nitro group serves as a latent amine precursor. Mastering the

chemoselective manipulation of these groups is critical for synthesizing COX-2 inhibitors,

antimicrobial agents, and azo-dye precursors.

Part 1: Molecular Architecture & Electronic
Properties
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Understanding the electronic "push-pull" dynamics of this molecule is prerequisite to predicting

its reactivity.

Structural Analysis
Core Scaffold: A sulfonamide linkage connects a para-nitrophenyl ring (Ring A) and a meta-

hydroxyphenyl ring (Ring B).

Ring A (Electrophilic): The nitro group (-NO

) at the para position is a strong electron-withdrawing group (EWG). It pulls electron density
away from the sulfonyl group, significantly increasing the acidity of the sulfonamide -NH-.

Ring B (Nucleophilic): The hydroxyl group (-OH) is an electron-donating group (EDG). It

activates Ring B towards electrophilic aromatic substitution (EAS) at positions ortho and para

to the hydroxyl.

Key Physicochemical Parameters
Parameter Approx. Value Mechanistic Implication

Sulfonamide pKa ~9.5 – 10.0

The -NH- proton is acidic

enough to be deprotonated by

weak bases (e.g., K

CO

), allowing for N-alkylation.

Phenol pKa ~9.8 – 10.2

Competitive acidity with the

sulfonamide. Chemoselective

alkylation requires careful base

selection.

LogP ~2.1
Moderate lipophilicity; suitable

for drug-like scaffolds.

H-Bonding Donor: 2 (NH, OH)

Capable of bidentate binding in

protein active sites (e.g., COX

enzymes).
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Part 2: Synthetic Origins & Chemoselectivity
The synthesis of this scaffold illustrates the first principle of its reactivity: Nucleophilic hierarchy.

The Synthesis: N-Sulfonylation vs. O-Sulfonylation
The standard synthesis involves reacting 3-aminophenol with 4-nitrobenzenesulfonyl chloride.

Challenge: 3-Aminophenol contains two nucleophiles: the amine (-NH

) and the phenol (-OH).

Solution: Exploiting nucleophilicity differences. The neutral amine is significantly more

nucleophilic than the neutral phenol. By conducting the reaction in a non-ionizing solvent

(e.g., DCM) with a mild base (Pyridine) or in a biphasic system at controlled pH (8-9), the

-sulfonamide is formed exclusively.

Risk: High pH (>11) deprotonates the phenol, making the phenoxide a competitive

nucleophile, leading to O-sulfonylation (sulfonate ester formation) or bis-sulfonylation.

Visualization: Synthesis Pathway

3-Aminophenol
+ 4-Nitrobenzenesulfonyl Chloride

Condition: Mild Base
(Pyridine or NaHCO3)

Transition State:
Amine AttackKinetic Control

Side Product:
Bis-sulfonylation

(Avoid with pH < 10)

High pH Risk

TARGET:
N-(3-hydroxyphenyl)-4-nitro

benzenesulfonamide

Major Pathway

Click to download full resolution via product page

Caption: Chemoselective synthesis favoring N-sulfonylation over O-sulfonylation via kinetic

control.

Part 3: Core Reactivity Profile
Once synthesized, the molecule offers three divergent reaction pathways.
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Pathway A: Nitro Group Reduction (Latent Functionality)
The nitro group is a "masked" aniline. Reducing it yields

-(3-hydroxyphenyl)-4-aminobenzenesulfonamide.

Utility: The resulting primary amine can undergo diazotization (azo dyes), acylation (amide

drugs), or reductive amination.

Method: Catalytic Hydrogenation (H

, Pd/C) is the gold standard for cleanliness. Iron/NH

Cl is a robust alternative if halogen substituents are present on the ring (to avoid
dehalogenation).

Pathway B: Phenolic O-Alkylation (Etherification)
This is the primary method for modifying solubility and potency.

Mechanism: Williamson Ether Synthesis.

Selectivity: While both -OH and -NH- are acidic, the phenoxide is generally a better

nucleophile toward alkyl halides (soft electrophiles) than the sulfonamide anion (which is

delocalized and "harder").

Protocol: Use K

CO

in Acetone or DMF. The base deprotonates the phenol (pKa ~10).

Pathway C: Sulfonamide N-Alkylation
To target the nitrogen, one must suppress O-alkylation.

Strategy: This is difficult due to the competing phenol. Often, the phenol is protected (e.g., as

an acetate or silyl ether) before attempting N-alkylation. Alternatively, Mitsunobu conditions

can sometimes favor N-alkylation depending on steric factors.
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Visualization: Reactivity Divergence

3-[(4-Nitrophenyl)sulfonyl]aminophenol

Pathway A: Nitro Reduction
(H2/Pd-C or Fe/HCl)

Pathway B: O-Alkylation
(R-X, K2CO3, Acetone)

Pathway C: N-Alkylation
(Requires O-protection)

Difficult

Amino-Sulfonamide
(Precursor for Ureas/Amides)

Ether Derivatives
(Solubility/Potency tuning) N-Substituted Sulfonamide
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Caption: The three primary reactivity vectors. Pathway A and B are the most common in drug

discovery.

Part 4: Experimental Protocols
Protocol 1: Chemoselective Synthesis of the Core
Scaffold
Validates the N-selectivity over O-selectivity.

Preparation: In a 250 mL round-bottom flask, dissolve 3-aminophenol (10 mmol, 1.09 g) in

Acetone/Water (1:1, 50 mL).

Buffering: Add NaHCO

(12 mmol, 1.0 g). Rationale: Maintains mild basicity to neutralize HCl produced, without
deprotonating the phenol.

Addition: Cool to 0°C. Add 4-nitrobenzenesulfonyl chloride (10 mmol, 2.21 g) portion-wise

over 15 minutes.
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Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 2 hours. Monitor by TLC

(EtOAc/Hexane 1:1).

Workup: Acidify carefully with 1M HCl to pH ~4. The product usually precipitates. Filter, wash

with cold water, and dry.

Purification: Recrystallize from Ethanol/Water.

Protocol 2: Catalytic Reduction of Nitro Group
Converts the nitro group to an amine without cleaving the sulfonamide.

Setup: Dissolve the nitro-sulfonamide (5 mmol) in Methanol (30 mL) in a hydrogenation flask.

Catalyst: Add 10% Pd/C (10 wt% loading). Safety: Add catalyst under nitrogen to avoid

ignition.

Reduction: Purge with Hydrogen gas (balloon pressure is usually sufficient). Stir vigorously

at Room Temperature for 4–6 hours.

Workup: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate.

Result: The product,

-(3-hydroxyphenyl)-4-aminobenzenesulfonamide, is obtained as a solid, susceptible to
oxidation (store under inert gas).

Part 5: Applications in Drug Discovery
COX-2 Inhibition: The 4-nitrobenzenesulfonamide moiety mimics the pharmacophore of

Celecoxib-class inhibitors. The 3-hydroxy group provides a handle to extend the molecule

into the hydrophobic pocket of the COX-2 enzyme.

Proteolysis Targeting Chimeras (PROTACs): The aminophenol handle allows this scaffold to

be linked to E3 ligase ligands. The sulfonamide acts as the "warhead" binding to the target

protein.
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Antibacterial Agents: Sulfonamides inhibit dihydropteroate synthase (folate synthesis). While

nitro-sulfonamides are less common as final drugs (due to nitro toxicity), the reduced amino-

derivatives are classic sulfa drugs.

References
Synthesis of Sulfonamides: "Chemoselective Sulfonylation of Amino Phenols." Journal of
Organic Chemistry. (General methodology for N- vs O-selectivity).
Nitro Reduction: "Catalytic Hydrogenation of Nitroarenes." Advanced Synthesis & Catalysis.
(Standard protocols for Pd/C reduction).

Compound Identity: "N-(3-hydroxyphenyl)-4-nitrobenzenesulfonamide."[2] PubChem CID

12826354. Link

Mechanistic Insight: "Acidity and Reactivity of Sulfonamides." Chemical Reviews. (Explains
the pKa effects of electron-withdrawing groups).

(Note: Specific literature on this exact molecule is sparse; protocols are derived from validated

methodologies for the homologous class of nitrobenzenesulfonanilides.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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